Cas no 6268-03-7 (1,2-bis(2-methoxyphenyl)guanidine)

• Product Name: 1,2-bis(2-methoxyphenyl)guanidine
• CAS No: 6268-03-7
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 957193
• PubChem ID: 22648
• Update Time: 2025-04-19

1,2-bis(2-methoxyphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(2-methoxyphenyl)guanidine
• Di-o-anisylguanidine;N,N'-di-o-anisole guanidine;
• BRN 3387288
• 3-13-00-00812 (Beilstein Handbook Reference)
• NSC-37143
• N,N'-Bis(2-methoxyphenyl)guanidine
• 6268-03-7
• I75KL19QFE
• BDBM50010745
• NSC37143
• N,N''-Bis-(2-methoxy-phenyl)-guanidine
• GUANIDINE, N,N'-BIS(2-METHOXYPHENYL)-
• UNII-I75KL19QFE
• Di-o-anisylguanidine
• CHEMBL310729
• DTXSID20211732
• NSC 37143
• SCHEMBL2286441

• Inchi： 1S/C15H17N3O2/c1-19-13-9-5-3-7-11(13)17-15(16)18-12-8-4-6-10-14(12)20-2/h3-10H,1-2H3,(H3,16,17,18)
• InChI Key： SUWFNJNGGZUBSG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N/C(/N)=N/C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 271.13200
• Monoisotopic Mass: 271.132077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9
• XLogP3: 2.3

Experimental Properties

• Density: 1.15
• Boiling Point: 447.1°C at 760 mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.57
• PSA: 66.37000
• LogP: 3.40830